Cas no 896722-42-2 (Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-)

Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl- structure
896722-42-2 structure
Product Name:Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-
CAS No:896722-42-2
MF:C10H10N2O2
MW:190.198602199554
CID:714906
PubChem ID:55278538
Update Time:2025-04-19

Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-
    • 7-METHOXY-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
    • SCHEMBL4801122
    • FT-0692960
    • 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carbaldehyde
    • AKOS006331525
    • DTXSID80717285
    • 896722-42-2
    • Inchi: 1S/C10H10N2O2/c1-7-9(6-13)12-4-3-8(14-2)5-10(12)11-7/h3-6H,1-2H3
    • InChI Key: PWVYDQVODWFSBT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CN2C(C=O)=C(C)N=C2C=1

Computed Properties

  • Exact Mass: 190.07400
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.60000
  • LogP: 1.46380
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